Cas no 104691-34-1 (Δ2-Cefteram)

• Product Name: Δ2-Cefteram
• CAS No: 104691-34-1
• MF: C₁₆H₁₇N₉O₅S₂
• MW: 479.493478536606
• CID: 160681
• PubChem ID: 9982557
• Update Time: 2025-04-19

Δ2-Cefteram Chemical and Physical Properties

Names and Identifiers

• (6R,7R)-7-[[(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-methoxyiminoacetyl]amino]-3-[(5-methyltetrazol-2-yl)methyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-3-ene-2-carboxylic acid
• 5-Thia-1-azabicyclo[4.2.0]oct-3-ene-2-carboxylicacid,7-[[(2Z)-(2-amino-4-thiazolyl)(methoxyimino)acetyl]amino]-3-[(5-methyl-2
• 5-Thia-1-azabicyclo[4.2.0]oct-3-ene-2-carboxylicacid,7-[[(2Z)-(2-amino-4-thiazolyl)(methoxyimino)acetyl]amino]-3-[(5-methyl-2H-tetrazol-2-yl)methyl]-8-oxo-,(6R,7R)- (9CI)
• Δ2-CEFTERAM,
• 5-Thia-1-azabicyclo[4.2.0]oct-3-ene-2-carboxylicacid,7-[[(2-amino-4-thiazolyl)(methoxyimino)acetyl]amino]-3-[(5-methyl-2H-tetrazol-2-yl)methyl]-8-oxo-,[6R-[6a,7b(Z)]]-
• T 2525A
• d2-CefteraM
• (6R,7R)-7-[[(2Z)-(2-AMino-4-thiazolyl)(MethoxyiMino)acetyl]aMino]-3-[(5-Methyl-2H-tetrazol-2-yl)Methyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-3-ene-2-carboxylic Acid
• Δ2-Cefteram
• (6R,7R)-7-((Z)-2-(2-imino-2,3-dihydrothiazol-4-yl)-2-(methoxyimino)acetamido)-3-((5-methyl-2H-tetrazol-2-yl)methyl)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-3-ene-2-carboxylic acid
• 5-Thia-1-azabicyclo[4.2.0]oct-3-ene-2-carboxylic acid, 7-[[(2-amino-4-thiazolyl)(methoxyimino)acetyl]amino]-3-[(5-methyl-2H-tetrazol-2-yl)methyl]-8-oxo-, [6R-[6alpha,7beta(Z)]]-
• currency2-Cefteram
• 104691-34-1
• DELTA2-CEFTERAM
• Cefteram, Delta2-
• VGL3K2LG8U
• 5-Thia-1-azabicyclo[4.2.0]oct-3-ene-2-carboxylic acid, 7-[[(2Z)-(2-amino-4-thiazolyl)(methoxyimino)acetyl]amino]-3-[(5-methyl-2H-tetrazol-2-yl)methyl]-8-oxo-, (6R,7R)-
• DTXSID40433631

• Inchi： 1S/C16H17N9O5S2/c1-6-20-23-24(21-6)3-7-4-31-14-10(13(27)25(14)11(7)15(28)29)19-12(26)9(22-30-2)8-5-32-16(17)18-8/h4-5,10-11,14H,3H2,1-2H3,(H2,17,18)(H,19,26)(H,28,29)/b22-9-/t10-,11?,14-/m1/s1
• InChI Key： RGVZHTDOHDQKKK-QIQDODJKSA-N
• SMILES： S1C=C(CN2N=NC(C)=N2)C(C(=O)O)N2C([C@H]([C@@H]12)NC(/C(/C1=CSC(N)=N1)=N\OC)=O)=O

Computed Properties

• Exact Mass: 479.07900
• Monoisotopic Mass: 479.07940702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 858
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 244Ų

Experimental Properties

• Density: 1.95±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (3.8E-5 g/L) (25 ºC),
• PSA: 248.57000
• LogP: -0.48380

Δ2-Cefteram Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides